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Abstract
Alpha-lactose is a fundamental component in numerous microbiological differentiation media,

enabling the characterization and identification of microorganisms based on their ability to

ferment this disaccharide. This application note provides detailed protocols for the preparation

and use of key lactose-based differentiation media, including MacConkey Agar, Eosin

Methylene Blue (EMB) Agar, and Lactose Broth. It also outlines the biochemical principles

underlying lactose metabolism in bacteria, with a focus on the Enterobacteriaceae family.

Quantitative data on the expected results for various microorganisms are presented in tabular

format to facilitate interpretation. Furthermore, this document includes diagrams of the lactose

metabolism pathway and experimental workflows to provide a comprehensive resource for

researchers, scientists, and drug development professionals.

Introduction
The differentiation of microorganisms is a cornerstone of microbiology, crucial for clinical

diagnostics, food safety, and pharmaceutical research. One of the most common and effective

methods for bacterial differentiation is the assessment of their carbohydrate fermentation

capabilities. Alpha-lactose, a readily available and cost-effective disaccharide, serves as a key

fermentable sugar in a variety of culture media.
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The ability of a microorganism to ferment lactose is dependent on the presence of two key

enzymes: β-galactoside permease, which transports lactose into the cell, and β-galactosidase,

which hydrolyzes lactose into glucose and galactose.[1][2] The subsequent metabolism of

these monosaccharides produces acidic byproducts, which can be visualized through the use

of pH indicators incorporated into the culture medium. This color change allows for the

straightforward differentiation of lactose-fermenting from non-lactose-fermenting organisms.[3]

[4][5]

This application note details the preparation and application of several widely used lactose-

containing differentiation media and provides expected results for common bacterial species.

Biochemical Principle: Lactose Metabolism
The metabolism of lactose in bacteria, particularly in Escherichia coli, is a well-characterized

process governed by the lac operon. The key steps are outlined below:

Transport: Lactose is transported across the bacterial cell membrane by the enzyme β-

galactoside permease, encoded by the lacY gene.[6][7]

Hydrolysis: Once inside the cell, β-galactosidase, encoded by the lacZ gene, cleaves the

β-1,4 glycosidic bond of lactose, yielding D-glucose and D-galactose.[6][8]

Glycolysis: Glucose and galactose are then funneled into the glycolytic pathway to generate

ATP and acidic end-products, such as lactic acid, acetic acid, and formic acid.[9]

Gas Production: Some bacteria, in a process known as mixed acid fermentation, will also

produce gaseous byproducts, including carbon dioxide (CO2) and hydrogen (H2).[10]

The accumulation of acidic byproducts lowers the pH of the surrounding medium, leading to a

color change in the presence of a pH indicator.

Lactose Metabolism Pathway
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Caption: Lactose metabolism pathway in bacteria.

Key Differentiation Media and Protocols
MacConkey Agar
MacConkey agar is a selective and differential medium used for the isolation and differentiation

of Gram-negative enteric bacilli based on their ability to ferment lactose.[3][4][5]

Principle: The medium contains crystal violet and bile salts to inhibit the growth of most Gram-

positive bacteria.[11] Lactose is the sole carbohydrate source, and neutral red is the pH

indicator. Lactose-fermenting bacteria produce acidic byproducts, lowering the pH of the

medium and causing the colonies to appear pink to red. Non-lactose fermenters remain

colorless or have the color of the medium.[3][4]

Experimental Protocol: Preparation of MacConkey Agar

Suspend 49.53 grams of MacConkey agar powder in 1 liter of purified water.[10]

Heat to boiling with frequent agitation to completely dissolve the medium.

Sterilize by autoclaving at 121°C for 15 minutes.
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Cool the medium to 45-50°C in a water bath.

Mix well and pour into sterile Petri dishes.

Allow the agar to solidify at room temperature.

Store the plates at 2-8°C until use.

Experimental Protocol: Inoculation and Incubation

Using a sterile inoculating loop, streak a sample of the bacterial culture onto the surface of

the MacConkey agar plate.

Incubate the plates in an inverted position at 35-37°C for 18-24 hours.

Observe the plates for colony morphology and color.

Data Presentation: Expected Results on MacConkey Agar
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Microorganism
Lactose
Fermentation

Colony Color
Colony Size
(mm)

Other
Characteristic
s

Escherichia coli Rapid Fermenter Pink to Red 2-3

Dry, flat colonies,

may have a

surrounding zone

of precipitated

bile salts.[12][13]

Klebsiella

pneumoniae
Fermenter Pink to Red 3-5

Mucoid, convex

colonies.[12]

Enterobacter

aerogenes
Fermenter Pink to Red 2-4

Mucoid, convex

colonies.[3]

Citrobacter

freundii
Slow Fermenter Pale Pink to Red 2-3

Serratia

marcescens

Slow/Non-

Fermenter

Colorless to Pale

Pink
1-2

Salmonella

enterica
Non-Fermenter Colorless 2-4

Shigella sonnei Non-Fermenter Colorless 1-2

Proteus mirabilis Non-Fermenter Colorless 2-3
May exhibit

swarming.

Pseudomonas

aeruginosa
Non-Fermenter Colorless 1-3

Often produces a

characteristic

grape-like odor

and may have a

greenish

pigmentation.

Eosin Methylene Blue (EMB) Agar
EMB agar is another selective and differential medium used for the isolation and differentiation

of Gram-negative enteric bacteria.[9][14]
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Principle: The dyes eosin Y and methylene blue inhibit the growth of Gram-positive bacteria

and act as pH indicators.[14] Lactose and sucrose are the fermentable carbohydrates. Strong

lactose fermenters, like E. coli, produce a large amount of acid, causing the dyes to precipitate

and giving the colonies a characteristic green metallic sheen.[14] Weaker lactose fermenters

produce pink to purple colonies. Non-lactose fermenters remain colorless or take on the color

of the medium.[14]

Experimental Protocol: Preparation of EMB Agar

Suspend 36 grams of EMB agar powder in 1 liter of purified water.[15]

Heat to boiling with frequent agitation to completely dissolve the medium.

Sterilize by autoclaving at 121°C for 15 minutes.

Cool the medium to 45-50°C in a water bath.

Gently swirl the flask to resuspend the precipitate before pouring into sterile Petri dishes.

Allow the agar to solidify at room temperature.

Store the plates at 2-8°C in the dark until use.

Experimental Protocol: Inoculation and Incubation

Streak the bacterial sample onto the surface of the EMB agar plate.

Incubate the plates in an inverted position at 35-37°C for 18-24 hours.

Examine the plates for colony color and the presence of a metallic sheen.

Data Presentation: Expected Results on EMB Agar
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Microorganism
Lactose
Fermentation

Colony Color Metallic Sheen

Escherichia coli Rapid Fermenter Blue-black to purple Green metallic sheen

Klebsiella

pneumoniae
Fermenter Pink to purple, mucoid Absent or minimal

Enterobacter

aerogenes
Fermenter Pink to purple, mucoid Absent or minimal

Salmonella enterica Non-Fermenter Colorless to amber Absent

Shigella sonnei Non-Fermenter Colorless to amber Absent

Proteus mirabilis Non-Fermenter Colorless to amber Absent

Lactose Broth
Lactose broth is a differential medium used to detect coliform bacteria in water, food, and dairy

products.[16][17] It is often used in the presumptive test for coliforms.

Principle: The medium contains lactose as the sole carbohydrate. The presence of a Durham

tube (a small inverted tube) allows for the detection of gas production, a characteristic of

coliform bacteria.[10] Acid production is indicated by a change in the pH indicator, if included,

or can be tested for separately.

Experimental Protocol: Preparation of Lactose Broth

Dissolve 13 grams of lactose broth powder in 1 liter of purified water.[16][17]

Dispense the broth into test tubes containing an inverted Durham tube.

Sterilize by autoclaving at 121°C for 15 minutes.

Allow the tubes to cool to room temperature. Ensure no air bubbles are trapped in the

Durham tubes.

Store the tubes at 2-8°C until use.
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Experimental Protocol: Inoculation and Incubation

Inoculate the lactose broth tubes with the sample to be tested.

Incubate the tubes at 35-37°C for 24-48 hours.

Observe the tubes for turbidity (indicating growth) and the presence of a gas bubble in the

Durham tube.

Data Presentation: Expected Results in Lactose Broth

Microorganism Growth (Turbidity) Gas Production

Escherichia coli + +

Klebsiella pneumoniae + +

Enterobacter aerogenes + +

Salmonella enterica + -

Shigella sonnei + -

Staphylococcus aureus - -

Experimental Workflow for Presumptive Coliform Test
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Caption: Presumptive test for coliforms workflow.

Confirmatory Tests
For a more definitive identification of lactose-fermenting and non-fermenting bacteria, a series

of biochemical tests are often performed on isolates from the primary differentiation media.
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ONPG Test
The ONPG (o-nitrophenyl-β-D-galactopyranoside) test is used to detect the presence of β-

galactosidase, particularly in late or slow lactose fermenters that may lack the permease

enzyme.[1][18]

Principle: ONPG is a colorless substrate that can freely enter the bacterial cell. If β-

galactosidase is present, it will cleave ONPG into galactose and o-nitrophenol, the latter of

which is a yellow compound.[1][18]

Experimental Protocol: ONPG Disk Test

Prepare a heavy suspension of the test organism in 0.5 mL of sterile saline.

Add an ONPG disk to the suspension.

Incubate at 35-37°C for up to 24 hours.

Observe for a color change to yellow.[18]

Data Presentation: Expected ONPG Test Results

Test Result Observation Interpretation
Example
Organisms

Positive
Yellow color

development

β-galactosidase

present

Escherichia coli,

Klebsiella spp.,

Citrobacter spp.[2][18]

Negative No color change
β-galactosidase

absent

Salmonella spp.,

Shigella spp., Proteus

spp.[2]

IMViC Tests
The IMViC (Indole, Methyl Red, Voges-Proskauer, and Citrate) tests are a set of four

biochemical tests used to differentiate members of the Enterobacteriaceae.[11][16][19]
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Data Presentation: Typical IMViC Reactions

Microorganism Indole Methyl Red
Voges-
Proskauer

Citrate

Escherichia coli + + - -

Klebsiella

pneumoniae
- - + +

Enterobacter

aerogenes
- - + +

Proteus vulgaris + + - v

Salmonella

enterica
- + - +

Shigella sonnei - + - -

v: variable result

Conclusion
Alpha-lactose is an indispensable component in microbiological differentiation media,

providing a reliable and cost-effective means of characterizing bacteria based on their

metabolic capabilities. The use of media such as MacConkey agar, EMB agar, and Lactose

Broth, in conjunction with confirmatory tests, allows for the accurate and efficient identification

of a wide range of microorganisms. The detailed protocols and expected results provided in this

application note serve as a valuable resource for professionals in research, clinical diagnostics,

and drug development.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080435?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

